Spiro[3.4]octan-2-amine hydrochloride

• IUPAC Name: spiro[3.4]octan-2-amine;hydrochloride
• InChI: InChI=1S/C8H15N.ClH/c9-7-5-8(6-7)3-1-2-4-8;/h7H,1-6,9H2;1H
• InChI Key: IWIFWUYQOSZCSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CC(C2)N.Cl
• Molecular Formula: C8H16ClN
• Molecular Weight: 161.67 g/mol

Description

Spiro[3.4]octan-2-amine hydrochloride is a chemical compound with the CAS Number: 2248329-86-2. It has a molecular weight of 161.67. The compound is typically stored at room temperature and is available in powder form.

Scientific Research Applications

Organosolubility and Optical Transparency of Novel Polyimides

Research on novel polyimides derived from spiro compounds, such as spiro(fluorene-9,9′-xanthene) skeleton bis(ether amine) monomers, highlights applications in creating materials with significant organosolubility, optical transparency, low moisture absorption, and excellent thermal stability. These materials, synthesized via a series of chemical reactions starting from spiro framework compounds, show promise in producing transparent, flexible films with low dielectric constants, suitable for various advanced material applications (Zhang et al., 2010).

Anti-Influenza A Activity

Compounds structurally related to Spiro[3.4]octan-2-amine hydrochloride, specifically some N-substituted bicyclo[3.2.1]octane-3-spiro-3'-pyrrolidine hydrochlorides, have been studied for their in vitro activity against influenza A viruses, showing activity comparable to 1-adamantanamine hydrochloride. This suggests potential applications in antiviral drug development (de la Cuesta et al., 1984).

Synthesis and Antiviral Activity of Aminoadamantane Derivatives

Further emphasizing the pharmacological interest, the synthesis of spiro[cyclopropane-1,2'-adamantan]-2-amines and their evaluation against a wide range of viruses, including influenza A, suggests the significance of spiro compounds in medicinal chemistry. Some derivatives showed potent activity against influenza A, highlighting the potential for these compounds in antiviral therapy (Kolocouris et al., 1994).

Spiropyran Based Recognitions of Amines

Research on spiropyran derivatives for the recognition of amines demonstrates the utility of spiro compounds in chemical sensing. These studies, which involve interactions between spiropyran and various amines, provide insights into developing detectors and fluorescence probes for environmental and bio-imaging applications (Xue et al., 2020).